Cas no 951611-41-9 (N-2-(4-chlorophenyl)ethyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-2-(4-chlorophenyl)ethyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 951611-41-9
• MF: C₁₈H₁₇ClN₄O
• MW: 340.806782484055
• CID: 5430830
• Update Time: 2025-06-08

N-2-(4-chlorophenyl)ethyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-chlorophenyl)ethyl]-1-(4-methylphenyl)triazole-4-carboxamide
• N-2-(4-chlorophenyl)ethyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H17ClN4O/c1-13-2-8-16(9-3-13)23-12-17(21-22-23)18(24)20-11-10-14-4-6-15(19)7-5-14/h2-9,12H,10-11H2,1H3,(H,20,24)
• InChI Key： PNUHCMLXDPWCAF-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C=C(C(NCCC2=CC=C(Cl)C=C2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-2-(4-chlorophenyl)ethyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

Professional Introduction to N-2-(4-chlorophenyl)ethyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 951611-41-9)

N-2-(4-chlorophenyl)ethyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 951611-41-9, represents a novel class of molecules that exhibit promising biological activities. The intricate molecular architecture of this compound, featuring a triazole core appended with aromatic side chains, makes it a compelling candidate for further exploration in drug discovery and development.

The structural composition of N-2-(4-chlorophenyl)ethyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is characterized by a triazole ring linked to a carboxamide group, with substituents that include a 4-chlorophenyl and a 4-methylphenyl moiety. This arrangement not only contributes to the compound's solubility and stability but also enhances its potential for interactions with biological targets. The presence of the chloro and methyl groups in the aromatic rings introduces specific electronic and steric properties that can modulate the compound's biological activity.

In recent years, there has been a surge in research focused on developing new therapeutic agents with mechanisms of action that differ from traditional small molecules. N-2-(4-chlorophenyl)ethyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide has emerged as a promising candidate in this context due to its ability to interact with various biological pathways. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory and immunomodulatory processes. These findings are particularly intriguing given the growing interest in targeted therapies for chronic inflammatory diseases.

The triazole core of N-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is known to be a versatile pharmacophore that has been widely explored in medicinal chemistry. Its stability under various physiological conditions makes it an ideal scaffold for designing molecules with enhanced bioavailability and prolonged half-life. Additionally, the carboxamide group provides a site for further functionalization, allowing researchers to fine-tune the compound's properties for specific applications.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify compounds like N-N-2-(4-chlorophenyl)ethyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide that exhibit high binding affinity to target proteins. These computational approaches have not only accelerated the drug discovery process but also provided valuable insights into the molecular interactions that underpin biological activity. Such methodologies are crucial for optimizing lead compounds and reducing the time required to bring new drugs to market.

The synthesis of N-2-(4-chlorophenyl)ethyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has allowed researchers to achieve high yields and purity levels, which are essential for subsequent biological evaluation. The development of efficient synthetic routes is critical for scaling up production and making these compounds more accessible for further research.

Biological testing of N-2-(4-chlorophenyl)ethyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide has revealed intriguing results regarding its potential therapeutic applications. In vitro studies have demonstrated its ability to inhibit the activity of certain kinases and phosphodiesterases, which are key enzymes involved in signal transduction pathways. These findings suggest that this compound may have applications in treating conditions such as cancer and neurodegenerative diseases where dysregulation of these pathways plays a significant role.

The pharmacokinetic properties of N-1-(4-methylphenyl)-triazole derivatives have been extensively studied to ensure optimal drug delivery and efficacy. Research has shown that these compounds exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles when administered orally or intravenously. This makes them suitable candidates for clinical development as they are likely to demonstrate good bioavailability and minimal side effects.

The future prospects for N-N2-(4-chlorophenyl)ethyl-N'(1-(4-methylphenyl))triazolium derivatives are promising as they continue to be explored in preclinical studies. Researchers are investigating their potential as single-agent therapies or in combination with other drugs to enhance therapeutic outcomes. The versatility of this molecular scaffold allows for modifications that can tailor the compound's activity towards specific disease targets.

In conclusion, N-N2-(4-chlorophenyl)ethyl-N'(carbonyl))triazolium derivatives represent an exciting area of research with significant implications for drug development. Their unique structural features and promising biological activities make them valuable candidates for further exploration in both academic and industrial settings. As our understanding of molecular interactions continues to evolve, compounds like N-NN-N'-dichloro()triazolium derivatives will play an increasingly important role in addressing unmet medical needs.